2-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-(pyrrolidin-2-yl)pyridine
Description
2-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-(pyrrolidin-2-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a 2,5-dimethylpyrrole group at the 2-position and a pyrrolidine ring at the 3-position. For example, compounds with similar substituents, such as 4-({2-[N-(2,5-dimethyl-1H-pyrrol-1-yl)-3-[(sulfamoylphenyl)amino] propanamide (19), are synthesized via refluxing hydrazides with diketones in acidic conditions .
Properties
Molecular Formula |
C15H19N3 |
|---|---|
Molecular Weight |
241.33 g/mol |
IUPAC Name |
2-(2,5-dimethylpyrrol-1-yl)-3-pyrrolidin-2-ylpyridine |
InChI |
InChI=1S/C15H19N3/c1-11-7-8-12(2)18(11)15-13(5-3-10-17-15)14-6-4-9-16-14/h3,5,7-8,10,14,16H,4,6,9H2,1-2H3 |
InChI Key |
QSIDWRXFNHFFIV-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(N1C2=C(C=CC=N2)C3CCCN3)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-(pyrrolidin-2-yl)pyridine typically involves multi-step organic reactions. One possible route could involve the initial formation of the pyridine ring, followed by the introduction of the pyrrolidinyl group and the dimethylpyrrole moiety. Common reagents might include pyridine derivatives, pyrrolidine, and dimethylpyrrole, with reaction conditions such as heating, use of catalysts, and specific solvents.
Industrial Production Methods
Industrial production of such compounds would likely involve scalable synthetic routes that ensure high yield and purity. Techniques such as continuous flow chemistry, automated synthesis, and the use of industrial-grade reagents and equipment would be employed to optimize the production process.
Chemical Reactions Analysis
Types of Reactions
2-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-(pyrrolidin-2-yl)pyridine can undergo various chemical reactions, including:
Oxidation: The compound may be oxidized to introduce functional groups or modify existing ones.
Reduction: Reduction reactions could be used to alter the oxidation state of the compound.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents for these reactions might include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions would vary depending on the desired transformation, including temperature, pressure, and solvent choice.
Major Products Formed
The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated or ketone derivatives, while substitution reactions could introduce new functional groups such as halides or alkyl groups.
Scientific Research Applications
Chemistry: As a building block for more complex molecules and in the study of reaction mechanisms.
Biology: Potential use in biochemical assays and as a probe for studying biological systems.
Medicine: Exploration of its pharmacological properties for drug development.
Industry: Use in the synthesis of materials with specific properties, such as polymers or catalysts.
Mechanism of Action
The mechanism of action of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-(pyrrolidin-2-yl)pyridine would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.
Comparison with Similar Compounds
Structural and Spectral Comparisons
The table below highlights key structural and spectral differences between the target compound and its analogs:
Key Observations
Substituent Impact on Molecular Weight and Polarity :
- The target compound (MW 241.34) is less complex than analogs like compound 17 (MW 618.49), which incorporates iodophenyl and methoxybenzyl groups . The absence of bulky substituents in the target compound may enhance its membrane permeability compared to heavier derivatives.
- The sulfamoylphenyl group in compound 19 increases polarity, as evidenced by its higher molecular weight (355.44) and solubility in protic solvents .
Spectral Signatures :
- The ¹³C-NMR spectrum of compound 19 shows distinct pyrrole ring resonances at 102.84 and 126.69 ppm, which are critical for confirming the integrity of the dimethylpyrrole moiety . Similar spectral features would be expected in the target compound.
Biological Relevance: Nornicotine (MW 148.21) shares the pyridine-pyrrolidine backbone but lacks the dimethylpyrrole group, highlighting how substituents modulate receptor binding. Its activity as a nicotinic receptor ligand suggests the target compound may also interact with neurological targets .
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